3-{2-[(4-Iodobenzyl)oxy]ethyl}piperidine hydrochloride

• IUPAC Name: 3-[2-[(4-iodophenyl)methoxy]ethyl]piperidine;hydrochloride
• InChI: InChI=1S/C14H20INO.ClH/c15-14-5-3-13(4-6-14)11-17-9-7-12-2-1-8-16-10-12;/h3-6,12,16H,1-2,7-11H2;1H
• InChI Key: CRPGUGYSFMQIFD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)CCOCC2=CC=C(C=C2)I.Cl
• Molecular Formula: C14H21ClINO
• Molecular Weight: 381.68 g/mol

Description

3-{2-[(4-Iodobenzyl)oxy]ethyl}piperidine hydrochloride is a chemical compound with the molecular formula C14H21ClINO and a molecular weight of 381.69. It is a versatile material used in scientific research, with potential applications in drug development, organic synthesis, and medicinal chemistry.

Molecular Structure Analysis

The InChI code for 4- (4-iodobenzyloxy)piperidine hydrochloride, a similar compound, is 1S/C12H16INO.ClH/c13-11-3-1-10 (2-4-11)9-15-12-5-7-14-8-6-12;/h1-4,12,14H,5-9H2;1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Scientific Research Applications

Cytotoxic and Anticancer Agents

• A study by Dimmock et al. (1998) revealed that piperidine derivatives, closely related to 3-{2-[(4-Iodobenzyl)oxy]ethyl}piperidine hydrochloride, have significant cytotoxicity toward murine and human tumor cells. These piperidines represent a new class of cytotoxic agents, showing promising activity against colon cancers.

Antimicrobial Activity

• Ethyl 2-(4-methylbenzylidene)-3-oxobutanoate, synthesized using piperidine, demonstrated antimicrobial properties as explored by Kumar et al. (2016). This study highlights the potential of piperidine derivatives in developing antimicrobial agents.

Anti-Acetylcholinesterase Activity

• Research conducted by Sugimoto et al. (1990) found that certain piperidine derivatives exhibit potent anti-acetylcholinesterase (anti-AChE) activity. One specific compound was identified as a highly effective inhibitor, showing potential as an antidementia agent.

Role in Molecular and Crystal Structures

• The study of molecular and crystal structures of piperidine compounds, including those similar to 3-{2-[(4-Iodobenzyl)oxy]ethyl}piperidine hydrochloride, was conducted by Szafran et al. (2007). Their findings are crucial for understanding the chemical and physical properties of these compounds.

Synthesis of Novel Compounds

• Bi (2015) synthesized a novel non-peptide CCR5 antagonist using a compound structurally related to 3-{2-[(4-Iodobenzyl)oxy]ethyl}piperidine hydrochloride. This work, detailed in Bi's study, contributes to the development of new therapeutic agents.

Potential in Drug Development

• Gul et al. (2003) investigated the toxicity of certain piperidine derivatives, akin to 3-{2-[(4-Iodobenzyl)oxy]ethyl}piperidine hydrochloride, in the brine shrimp bioassay. Their study, found in Gul et al.'s research, suggests these compounds' potential in drug development.

Safety and Hazards

The hazard statements for a similar compound, 4-((4-Iodobenzyl)oxy)piperidine hydrochloride, are H302, H315, H319, H335, and the precautionary statements are P261, P305, P338, P351. These codes refer to specific hazards and precautions associated with the compound.